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Compound of Interest

Compound Name: 2-Propyloctanal

Cat. No.: B15460182

Disclaimer: There is currently a significant lack of publicly available scientific literature
specifically detailing the biological activity of 2-propyloctanal. This guide, therefore, provides a
theoretical framework based on its chemical structure and the known biological activities of
structurally similar aliphatic aldehydes. The information presented is intended to guide future
research and should not be considered an established toxicological or pharmacological profile.

Introduction to 2-Propyloctanal

2-Propyloctanal is a branched-chain aliphatic aldehyde. Its chemical properties are
summarized below.

Property Value Source

Molecular Formula C11H220 PubChem[1]
Molecular Weight 170.29 g/mol PubChem|[1]
IUPAC Name 2-propyloctanal PubChem[1]
CAS Number 61611-52-7 PubChem[1]

The presence of an aldehyde functional group suggests that 2-propyloctanal is likely to be a
reactive electrophile, capable of interacting with biological molecules.
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Potential Biological Activities and Mechanisms of
Action

The biological effects of aliphatic aldehydes are largely dictated by their electrophilic nature,
which allows them to form covalent adducts with biological nucleophiles such as proteins, DNA,
and lipids.[2][3] This reactivity can lead to a range of cellular responses, from signaling to

cytotoxicity.

General Biological Activities of Aliphatic Aldehydes
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Biological Effect Description References

Due to their ability to form

adducts with essential

biomolecules, aldehydes can
Cytotoxicity disrupt cellular function and [2][3]

lead to cell death. This is a

common mechanism of toxicity

for many aldehydes.

Some aldehydes can act as
signaling molecules that trigger
) inflammatory pathways. For
Inflammation and Immune )
example, they can activate [4]
Response _ _
immune cells and stimulate the
release of pro-inflammatory

cytokines.

Aldehydes are both products
and mediators of oxidative
o stress. Their accumulation can
Oxidative Stress [2][5]
lead to cellular damage, and
they are often used as

biomarkers for oxidative stress.

At low concentrations, certain
aldehydes can function as
) ) signaling molecules,
Cellular Signaling ) ) [4]
modulating pathways involved
in cell proliferation,

differentiation, and apoptosis.

The reactivity of aldehydes can
o ] o also be harnessed for
Antimicrobial Activity o ] [6]
antimicrobial purposes, as they

can damage microbial cells.

Based on its structure as a saturated alkanal, 2-propyloctanal can be classified as a "hard"
electrophile. This suggests it would preferentially react with "hard" biological nucleophiles, such

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4106693/
https://pubs.rsc.org/en/content/articlehtml/2023/sc/d3sc02025h
https://www.creative-proteomics.com/resource/aldehydes-structures-formation-biological-effects-and-analytical-methods.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4106693/
https://pubs.acs.org/doi/10.1021/tx5001046
https://www.creative-proteomics.com/resource/aldehydes-structures-formation-biological-effects-and-analytical-methods.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9687549/
https://www.benchchem.com/product/b15460182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15460182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

as the primary amine groups on lysine residues within proteins.[2][5][7]

2-Propyloctanal Protein

+
Nucleophilic Attack
(e.g., Lysine residue)

Schiff Base Adduct

Cellular Dysfunction / Cytotoxicity

Figure 1: General Mechanism of Aldehyde Reactivity
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Figure 1: General Mechanism of Aldehyde Reactivity

Metabolism of Aliphatic Aldehydes

In biological systems, aldehydes are typically detoxified by a superfamily of enzymes called
aldehyde dehydrogenases (ALDHSs).[8] These enzymes catalyze the oxidation of aldehydes to
their corresponding carboxylic acids, which are less reactive and more easily excreted.[8] The
efficiency of this metabolic detoxification is a key determinant of an aldehyde's potential toxicity.
The role of aldehyde oxidase (AO) in the metabolism of aldehydes is also a consideration in

drug development.[9][10]

Potential Applications in Drug Development

While the reactivity of aldehydes is often associated with toxicity, it can also be leveraged for
therapeutic benefit. Aldehydes have been explored as active pharmaceutical ingredients,
though their development can be challenging.[11][12] The ability of aldehydes to form covalent
bonds can be exploited to design targeted inhibitors for specific proteins.
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Suggested Experimental Protocols for Investigating
Biological Activity

To elucidate the biological activity of 2-propyloctanal, a systematic series of in vitro and in vivo
experiments would be required.

5.1. In Vitro Cytotoxicity Assays

A primary step would be to assess the cytotoxic potential of 2-propyloctanal across various
cell lines.

e MTT Assay: This colorimetric assay measures cell metabolic activity as an indicator of cell
viability. Cells would be treated with a range of 2-propyloctanal concentrations to determine
the IC50 (half-maximal inhibitory concentration).

o LDH Assay: Lactate dehydrogenase (LDH) is released from damaged cells. Measuring LDH
in the culture medium provides an indication of cytotoxicity.

o Live/Dead Staining: Using fluorescent dyes such as calcein-AM and propidium iodide allows
for direct visualization and quantification of viable and non-viable cells.
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Figure 2: Workflow for In Vitro Cytotoxicity Assessment
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Figure 2: Workflow for In Vitro Cytotoxicity Assessment

5.2. Mechanistic Studies

Should 2-propyloctanal exhibit significant biological activity, further experiments would be
necessary to determine its mechanism of action.

o Western Blotting: To investigate effects on specific signaling pathways (e.g., apoptosis,
inflammation), the expression levels of key proteins could be measured.

o Mass Spectrometry: To identify protein targets, mass spectrometry-based proteomics could
be used to detect adducts of 2-propyloctanal on cellular proteins.

e Gene Expression Analysis (e.g., gPCR, RNA-seq): To understand the broader cellular
response, changes in gene expression following treatment could be analyzed.
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Conclusion and Future Directions

While there is no direct evidence on the biological activity of 2-propyloctanal, its chemical
nature as a saturated aliphatic aldehyde suggests it has the potential to be biologically active. It
is likely to exhibit some level of cytotoxicity through the formation of adducts with cellular
macromolecules. Future research should focus on empirical testing, starting with basic
cytotoxicity and antimicrobial screenings. A deeper understanding of its interaction with
biological systems could reveal potential applications or toxicological concerns. The
development of chemical probes for aliphatic aldehydes could also aid in visualizing its
subcellular localization and concentration in live cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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